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Compound of Interest

Compound Name: 1-Acetylindolin-3-one

Cat. No.: B091299 Get Quote

Essential Safety and Handling Guide for 1-
Acetylindolin-3-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Acetylindolin-3-one (CAS No. 16800-68-3). Adherence to these procedures is essential for

ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Summary
1-Acetylindolin-3-one is a chemical compound that requires careful handling due to its

potential health hazards. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals identifies the following hazards associated with this compound:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Due to these hazards, the use of appropriate personal protective equipment (PPE) and

adherence to strict handling protocols are mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 1-Acetylindolin-3-one. This

equipment should be worn at all times when there is a potential for exposure.

Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile gloves (minimum 5-mil

thickness) are recommended

for splash protection. For

prolonged or direct contact,

consider thicker gloves or

double-gloving. Always change

gloves immediately after

contact with the chemical.[1]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles and a face shield

Goggles should be worn to

protect against dust particles

and splashes. A face shield

provides an additional layer of

protection for the entire face.

Respiratory NIOSH-approved respirator

A half-mask or full-face

respirator equipped with a

P95, P100, or N95 filter is

necessary when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of airborne particles.

[2][3][4][5]

Body Laboratory coat

A fully fastened lab coat is

required to protect the skin and

personal clothing from

contamination.
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Operational Plan: Step-by-Step Handling
Procedures
Proper handling techniques are critical to minimize exposure and prevent contamination.

1. Preparation and Engineering Controls:

Always handle 1-Acetylindolin-3-one in a well-ventilated area, preferably within a certified

chemical fume hood.

Cover the work surface with absorbent bench paper to contain any potential spills.[6]

Ensure that an eyewash station and safety shower are readily accessible.

2. Weighing the Compound:

Whenever possible, purchase pre-weighed amounts of the chemical to avoid handling the

powder directly.[7][8][9]

If weighing is necessary, perform this task inside a chemical fume hood or a ventilated

balance enclosure.[7][8][9]

Use anti-static weigh boats or an anti-static gun to prevent the powder from scattering due to

static electricity.[7][8]

Tare Method for Weighing:[7][8][9]

Place a labeled, sealable container on the balance and tare it.

Move the container into the fume hood.

Carefully add the powder to the container using a clean spatula.

Seal the container and move it back to the balance to check the weight.

Repeat as necessary, making all powder transfers inside the fume hood.

3. Dissolving the Compound:
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Add the solvent to the container with the pre-weighed 1-Acetylindolin-3-one while the

container is still in the fume hood.

Once dissolved, the risk of powder inhalation is significantly reduced, and the solution can be

handled on the benchtop with appropriate PPE.[6]

4. Post-Handling Decontamination:

Thoroughly decontaminate all surfaces and equipment that may have come into contact with

the chemical.

Use a wet cleaning method with soap and water to wipe down surfaces, taking care not to

create dust.[6][10]

Dispose of all contaminated disposable materials (e.g., weigh paper, paper towels, gloves)

as hazardous waste.[10]

Experimental Workflow for Handling 1-Acetylindolin-
3-one
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Caption: Workflow for the safe handling of 1-Acetylindolin-3-one.
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Disposal Plan
All waste containing 1-Acetylindolin-3-one must be treated as hazardous chemical waste.

1. Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weigh paper, absorbent pads) in a

dedicated, leak-proof container lined with a heavy-duty plastic bag.

Collect liquid waste in a separate, compatible, and clearly labeled container.

2. Waste Labeling:

All hazardous waste containers must be labeled immediately upon the first addition of waste.

[11][12]

The label must include the following information:[13][14]

The words "Hazardous Waste".

The full chemical name: "1-Acetylindolin-3-one".

The specific hazards (e.g., "Toxic," "Irritant").

The date when waste was first added (accumulation start date).[13]

Your name and laboratory contact information.

3. Storage and Disposal:

Store waste containers in a designated satellite accumulation area, away from incompatible

materials.

Keep waste containers securely closed except when adding waste.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste. Do not dispose of this chemical down the

drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehrs.upenn.edu [ehrs.upenn.edu]

2. Four steps to choosing the right respirator and wearing it safely | UMN Extension
[extension.umn.edu]

3. automation.honeywell.com [automation.honeywell.com]

4. eTool : Respiratory Protection - Respirator Selection - Air-purifying vs. Atmosphere-
supplying Respirators - Selection Criteria for Particulate Filters | Occupational Safety and
Health Administration [osha.gov]

5. NIOSH air filtration rating - Wikipedia [en.wikipedia.org]

6. ehs.wisc.edu [ehs.wisc.edu]

7. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

8. ehso.emory.edu [ehso.emory.edu]

9. safety.duke.edu [safety.duke.edu]

10. 2.8 Decontamination and Laboratory Cleanup | UMN University Health & Safety
[hsrm.umn.edu]

11. hazardouswasteexperts.com [hazardouswasteexperts.com]

12. Chemical Container Labels | UW Environmental Health & Safety [ehs.washington.edu]

13. blog.idrenvironmental.com [blog.idrenvironmental.com]

14. Hazardous Waste Labeling: What You Need to Know | HWH Environmental
[hwhenvironmental.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1-
Acetylindolin-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091299#personal-protective-equipment-for-handling-
1-acetylindolin-3-one]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b091299?utm_src=pdf-custom-synthesis
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://extension.umn.edu/pesticide-safety-certification-resources/four-steps-choosing-right-respirator-and-wearing-it-safely
https://extension.umn.edu/pesticide-safety-certification-resources/four-steps-choosing-right-respirator-and-wearing-it-safely
https://automation.honeywell.com/us/en/news/featured-stories/personal-protective-equipment/what-respirator-do-i-need-
https://www.osha.gov/etools/respiratory-protection/respirator-selection/air-purifying-atmos-supply/selection-criteria
https://www.osha.gov/etools/respiratory-protection/respirator-selection/air-purifying-atmos-supply/selection-criteria
https://www.osha.gov/etools/respiratory-protection/respirator-selection/air-purifying-atmos-supply/selection-criteria
https://en.wikipedia.org/wiki/NIOSH_air_filtration_rating
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://ehs.weill.cornell.edu/sites/default/files/powderweighing.pdf
https://ehso.emory.edu/sso/documents/ehs-461-weighing-hazardous-powders.pdf
https://www.safety.duke.edu/sites/default/files/working_safely_with_toxic_powders.pdf
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://www.hazardouswasteexperts.com/epa-dot-labeling-requirements-chemical-hazardous-waste-containers/
https://www.ehs.washington.edu/chemical/chemical-container-labels
https://blog.idrenvironmental.com/what-to-include-on-a-chemical-waste-label
https://www.hwhenvironmental.com/hazardous-waste-labeling-guide/
https://www.hwhenvironmental.com/hazardous-waste-labeling-guide/
https://www.benchchem.com/product/b091299#personal-protective-equipment-for-handling-1-acetylindolin-3-one
https://www.benchchem.com/product/b091299#personal-protective-equipment-for-handling-1-acetylindolin-3-one
https://www.benchchem.com/product/b091299#personal-protective-equipment-for-handling-1-acetylindolin-3-one
https://www.benchchem.com/product/b091299#personal-protective-equipment-for-handling-1-acetylindolin-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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